1-(2-Furyl)cyclopropanecarbonitrile

• CAS RN: 162960-08-9
• Molecular Formula: C8H7NO
• Molecular Weight: 133.15 g/mol
• IUPAC Name: 1-(furan-2-yl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C8H7NO/c9-6-8(3-4-8)7-2-1-5-10-7/h1-2,5H,3-4H2
• InChI Key: QRIYJASQXVNELH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC=CO2

Description

1-(2-Furyl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Furyl)cyclopropanecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Furyl)cyclopropanecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of furan-2-acetonitrile (28.4 g) and 1-bromo-2-chloroethane (33.1 ml) in dimethyl sulphoxide (50 ml) was added slowly to a stirred suspension of sodium hydride (60% dispersion in mineral oil ; 31.85 g) in dry dimethyl sulphoxide (300 ml) keeping the internal temperature just below 35° C. by occasional cooling. After stirring for 18 hours at ambient temperature the mixture was diluted with water (500 ml) and extracted with ether (1×200 then 2×100 ml). The combined extracts were dried over potassium carbonate and evaporated to an oil which was distilled at reduced pressure to give 1-(2-furyl)cyclopropanecarbonitrile (28.0 g) as a colourless oil, bp 54° C./0.55 mbar.